1-(5-Chloro-2-methoxyphenyl)-3-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]urea
• InChI: InChI=1S/C19H21ClF3N5O2/c1-11-24-16(19(21,22)23)10-17(25-11)28-7-5-13(6-8-28)26-18(29)27-14-9-12(20)3-4-15(14)30-2/h3-4,9-10,13H,5-8H2,1-2H3,(H2,26,27,29)
• InChI Key: WLRCBFRNCASKFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)NC3=C(C=CC(=C3)Cl)OC)C(F)(F)F
• Molecular Formula: C19H21ClF3N5O2
• Molecular Weight: 443.8 g/mol

Description

1-(5-Chloro-2-methoxyphenyl)-3-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)urea is a useful research compound. Its molecular formula is C19H21ClF3N5O2 and its molecular weight is 443.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Cyclocondensation Reactions : A study reported the synthesis of a series of pyrimidinones through cyclocondensation reactions, which highlights the chemical reactivity and potential for creating diverse derivatives of pyrimidine-based compounds, similar to the chemical (Bonacorso et al., 2003).

• Structural and Electronic Properties : Research on anticonvulsant drugs focusing on pyrimidine and piperidine derivatives explored their crystal structures and electronic properties, which could be relevant for understanding the pharmacological potential of structurally related compounds (Georges et al., 1989).

Biological Activities and Applications

• Analgesic and Antiparkinsonian Activities : The synthesis and pharmacological evaluation of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from a related pyridine compound demonstrated significant analgesic and antiparkinsonian activities, suggesting potential therapeutic applications for similar compounds (Amr et al., 2008).

• Anti-Inflammatory and Analgesic Agents : Novel derivatives synthesized from visnaginone and khellinone showed promising anti-inflammatory and analgesic activities, indicating the therapeutic potential of urea and pyrimidine derivatives in managing pain and inflammation (Abu‐Hashem et al., 2020).